Cas no 2126177-49-7 (1-Methyl-octahydro-1H-pyrrolo[2,3-c]pyridine dihydrochloride)

• Product Name: 1-Methyl-octahydro-1H-pyrrolo[2,3-c]pyridine dihydrochloride
• CAS No: 2126177-49-7
• MF: C₈H₁₈Cl₂N₂
• MW: 213.147920131683
• MDL: MFCD30749378
• CID: 4638203
• PubChem ID: 134129808
• Update Time: 2025-07-21

1-Methyl-octahydro-1H-pyrrolo[2,3-c]pyridine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-octahydro-1H-pyrrolo[2,3-c]pyridine dihydrochloride
• 1-methyl-octahydro-1h-pyrrolo[2,3-c]pyridine 2hcl
• 1-Methyl-octahydro-1H-pyrrolo[2,3-c]pyridine diHCl
• 1-Methyloctahydro-1H-pyrrolo[2,3-c]pyridine dihydrochloride
• AB91905
• P17650
• AS-54227
• AKOS037644690
• 2126177-49-7
• 1-methyl-2,3,3a,4,5,6,7,7a-octahydropyrrolo[2,3-c]pyridine;dihydrochloride
• CS-0052426
• MFCD30749378

• MDL： MFCD30749378
• Inchi： 1S/C8H16N2.2ClH/c1-10-5-3-7-2-4-9-6-8(7)10;;/h7-9H,2-6H2,1H3;2*1H
• InChI Key： ZNGNHZVUDXXMJJ-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(C)CCC2CCNCC12

Computed Properties

• Exact Mass: 212.0847040 g/mol
• Monoisotopic Mass: 212.0847040 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3
• Molecular Weight: 213.15

Additional information on 1-Methyl-octahydro-1H-pyrrolo[2,3-c]pyridine dihydrochloride

Introduction to 1-Methyl-octahydro-1H-pyrrolo[2,3-c]pyridine dihydrochloride (CAS No. 2126177-49-7)

1-Methyl-octahydro-1H-pyrrolo[2,3-c]pyridine dihydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 2126177-49-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This bicyclic amine derivative belongs to the pyrrolopyridine class, a scaffold that has garnered considerable attention due to its structural versatility and biological activity. The dihydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and a potential candidate for further pharmacological investigation.

The structural framework of 1-Methyl-octahydro-1H-pyrrolo[2,3-c]pyridine dihydrochloride consists of a fused pyrrole and pyridine ring system, with an octahydro substituent and a methyl group at the 1-position. This particular arrangement imparts unique electronic and steric properties, which can be exploited in drug design. The presence of the dihydrochloride salt indicates that the compound is protonated at specific sites, likely enhancing its interaction with biological targets such as enzymes and receptors.

In recent years, there has been growing interest in heterocyclic compounds as pharmacophores due to their diverse biological activities. Pyrrolopyridines, in particular, have been explored for their potential in treating various diseases, including neurological disorders, cancer, and infectious diseases. The compound 1-Methyl-octahydro-1H-pyrrolo[2,3-c]pyridine dihydrochloride represents an intriguing example of how modifications to the core pyrrolopyridine scaffold can lead to novel bioactive molecules.

One of the most compelling aspects of this compound is its potential as a precursor for more complex derivatives. The flexibility of the octahydro substituent allows for further functionalization at multiple positions, enabling chemists to tailor the molecule’s properties for specific biological effects. For instance, introducing additional substituents or altering the ring size could modify binding affinities or metabolic stability. Such modifications are crucial in optimizing drug candidates for clinical use.

Recent studies have highlighted the importance of understanding the three-dimensional structure of heterocyclic compounds in drug design. Computational modeling techniques have been increasingly employed to predict how 1-Methyl-octahydro-1H-pyrrolo[2,3-c]pyridine dihydrochloride might interact with biological targets. These studies have provided valuable insights into its binding mode and potential pharmacological activity. For example, virtual screening experiments have suggested that this compound could exhibit inhibitory effects on certain enzymes implicated in cancer progression.

The synthesis of 1-Methyl-octahydro-1H-pyrrolo[2,3-c]pyridine dihydrochloride presents both challenges and opportunities for synthetic chemists. The construction of the fused ring system requires precise control over reaction conditions to ensure high yield and purity. Advances in catalytic methods and asymmetric synthesis have made it possible to produce complex heterocycles more efficiently than ever before. These advancements are particularly relevant for pharmaceutical applications where scalability and cost-effectiveness are critical.

In addition to its synthetic significance, 1-Methyl-octahydro-1H-pyrrolo[2,3-c]pyridine dihydrochloride has attracted attention for its potential therapeutic applications. Preclinical studies have demonstrated that derivatives of pyrrolopyridines can modulate neurotransmitter systems, making them promising candidates for treating neurological disorders such as Parkinson’s disease and Alzheimer’s disease. The dihydrochloride salt form may enhance bioavailability and improve pharmacokinetic profiles, further increasing its therapeutic potential.

The role of computational chemistry in drug discovery cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have been used to explore the electronic structure of 1-Methyl-octahydro-1H-pyrrolo[2,3-c]pyridine dihydrochloride, providing insights into its reactivity and interaction with biological targets. These computational tools complement experimental approaches by allowing researchers to predict properties that are difficult or impossible to measure directly. Such interdisciplinary approaches are essential for accelerating the development of new drugs.

The future direction of research on 1-Methyl-octahydro-1H-pyrrolo[2,3-c]pyridine dihydrochloride is likely to involve both synthetic innovation and pharmacological exploration. New synthetic routes could provide access to novel derivatives with enhanced properties, while preclinical studies could validate its potential as a therapeutic agent. Collaborative efforts between synthetic chemists, biologists, and medicinal chemists will be crucial in realizing this potential.

In conclusion,1-Methyl-octahydro-1H-pyrrolo[2,3-c]pyridine dihydrochloride (CAS No. 2126177-49-7) is a structurally fascinating compound with significant implications for pharmaceutical research. Its unique chemical properties make it a valuable building block for drug discovery efforts aimed at treating various diseases. As our understanding of heterocyclic chemistry continues to evolve,this molecule will undoubtedly play an important role in shaping the future of medicinal chemistry.